(S)-Naproxen Acyl-β-D-glucuronide
(S)-Naproxen Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
41945-43-1
VCID:
VC0020704
InChI:
InChI=1S/C20H22O9/c1-9(10-3-4-12-8-13(27-2)6-5-11(12)7-10)19(26)29-20-16(23)14(21)15(22)17(28-20)18(24)25/h3-9,14-17,20-23H,1-2H3,(H,24,25)/t9-,14-,15-,16+,17-,20-/m0/s1
SMILES:
CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₂₀H₂₂O₉
Molecular Weight:
406.4 g/mol
(S)-Naproxen Acyl-β-D-glucuronide
CAS No.: 41945-43-1
Reference Standards
VCID: VC0020704
Molecular Formula: C₂₀H₂₂O₉
Molecular Weight: 406.4 g/mol
| CAS No. | 41945-43-1 |
|---|---|
| Product Name | (S)-Naproxen Acyl-β-D-glucuronide |
| Molecular Formula | C₂₀H₂₂O₉ |
| Molecular Weight | 406.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(2S)-2-(6-methoxynaphthalen-2-yl)propanoyl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H22O9/c1-9(10-3-4-12-8-13(27-2)6-5-11(12)7-10)19(26)29-20-16(23)14(21)15(22)17(28-20)18(24)25/h3-9,14-17,20-23H,1-2H3,(H,24,25)/t9-,14-,15-,16+,17-,20-/m0/s1 |
| Standard InChIKey | XRHIELLXTVJOKM-ODXKUVGNSA-N |
| Isomeric SMILES | C[C@@H](C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| SMILES | CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 1-[(αS)-6-Methoxy-α-methyl-2-naphthaleneacetate] β-D-Glucopyranuronic Acid; (S)-Naproxen Glucuronide; Naproxen Glucuronide; |
| PubChem Compound | 181715 |
| Last Modified | Dec 23 2021 |
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